Cas no 1902907-74-7 (4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide)

• Product Name: 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
• CAS No: 1902907-74-7
• MF: C₁₃H₁₆BrNO₃S
• MW: 346.240041732788
• CID: 6223066
• PubChem ID: 92092074
• Update Time: 2025-10-29

4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide
• 4-bromo-N-(octahydrobenzo[b][1,4]dioxin-6-yl)thiophene-2-carboxamide
• N-(2,3,4a,5,6,7,8,8a-octahydrobenzo[b][1,4]dioxin-6-yl)-4-bromothiophene-2-carboxamide
• 1902907-74-7
• AKOS025354462
• F6482-2380

• Inchi： 1S/C13H16BrNO3S/c14-8-5-12(19-7-8)13(16)15-9-1-2-10-11(6-9)18-4-3-17-10/h5,7,9-11H,1-4,6H2,(H,15,16)
• InChI Key： OKDNWSNWVGDIMU-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)C(NC1CCC2C(C1)OCCO2)=O

Computed Properties

• Exact Mass: 345.00343g/mol
• Monoisotopic Mass: 345.00343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide

4-Bromo-N-(Octahydro-1,4-Benzodioxin-6-yl)Thiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1902907-74-7, commonly referred to as 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring, a bromine substituent, and an octahydrobenzodioxin moiety. The thiophene ring serves as the central aromatic system, while the bromine substituent introduces electronic and steric effects that influence the compound's reactivity and properties. The octahydrobenzodioxin group adds complexity to the molecule by introducing a bicyclic structure with oxygen atoms, which can further modulate its physical and chemical characteristics.

Recent studies have highlighted the potential of 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide in various applications. For instance, researchers have explored its role in drug design, where its unique structure makes it a promising candidate for targeting specific biological pathways. The bromine substituent has been shown to enhance the molecule's ability to interact with certain receptors, making it a valuable tool in medicinal chemistry. Additionally, the octahydrobenzodioxin group contributes to the compound's stability and solubility, which are critical factors in drug delivery systems.

In the realm of materials science, this compound has been investigated for its potential use in organic electronics. The thiophene ring is known for its conjugated π-system, which is essential for electron transport in materials like conductive polymers and organic semiconductors. By modifying the thiophene with a bromine substituent, researchers have observed enhanced electrical properties, making this compound a strong candidate for next-generation electronic devices. Furthermore, the octahydrobenzodioxin group introduces mechanical flexibility to the molecule, which could be advantageous in flexible electronics.

The synthesis of 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thiophene ring through cyclization reactions and the subsequent introduction of the bromine substituent via electrophilic substitution. The incorporation of the octahydrobenzodioxin group requires careful control over reaction conditions to ensure optimal yields and purity. Recent advancements in catalytic asymmetric synthesis have further streamlined this process, enabling researchers to produce enantiomerically enriched samples for stereochemical studies.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes oxidative cleavage of its aromatic rings. The bromine substituent plays a significant role in these reactions by acting as a directing group for oxidation. Researchers are actively exploring ways to enhance the biodegradability of this compound through structural modifications, which could mitigate potential environmental concerns associated with its use.

In conclusion, 4-bromo-N-(octahydro-1,4-benzodioxin-6-yl)thiophene-2-carboxamide is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug design and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.